4-Acetamido-3-formylbenzoic acid

• CAS No.: 186800-77-1
• Molecular Formula: C10H9NO4
• Molecular Weight: 207.185
• IUPAC Name: 4-acetamido-3-formylbenzoic acid
• InChI: InChI=1S/C10H9NO4/c1-6(13)11-9-3-2-7(10(14)15)4-8(9)5-12/h2-5H,1H3,(H,11,13)(H,14,15)
• InChI Key: HYJJBMPJLGFVEN-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=C(C=C(C=C1)C(=O)O)C=O
• Synonyms: Benzoic acid, 4-(acetylamino)-3-formyl- (9CI)

Description

4-Acetamido-3-formylbenzoic acid is a benzoic acid derivative featuring an acetamido group at the 4-position and a formyl group at the 3-position of the aromatic ring. The formyl group introduces unique reactivity, such as susceptibility to nucleophilic addition or oxidation, distinguishing it from analogues with halide, nitro, or methyl substituents .

Comparison with Similar Compounds

Structural and Electronic Effects

• Electron-Withdrawing vs. Electron-Donating Groups: The formyl group (-CHO) is electron-withdrawing, polarizing the aromatic ring and increasing the acidity of the benzoic acid moiety compared to methyl (-CH₃) . Nitro groups (-NO₂) exert a stronger electron-withdrawing effect than formyl, leading to lower pKa values (higher acidity) and enhanced reactivity in electrophilic substitution . Iodo groups (-I) provide both steric bulk and weak electron-withdrawing effects, influencing solubility and crystallinity .

Research Findings and Limitations

• Biological Relevance: Substrate analogues with nitro or amino groups (e.g., 4-nitrobenzylamine) are studied in enzyme inhibition, suggesting that 4-acetamido-3-formylbenzoic acid could modulate biological activity through its formyl moiety .
• Synthetic Challenges : Direct data on the formyl derivative’s synthesis is scarce. However, analogous routes (e.g., Vilsmeier-Haack formylation of 4-acetamidobenzoic acid) may apply.
• Data Gaps : Melting points, solubility, and spectroscopic data for 4-acetamido-3-formylbenzoic acid require experimental validation. Current inferences rely on substituent trends from analogues .